Cas no 924717-25-9 (4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]-)

4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- structure
924717-25-9 structure
Product Name:4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]-
CAS No:924717-25-9
MF:C23H26N2O5S
MW:442.527945041656
CID:5983215
PubChem ID:16334049
Update Time:2025-07-22

4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]-
    • 924717-25-9
    • Z73227714
    • EN300-26605907
    • N-[(1,3-dioxaindan-5-yl)methyl]-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide
    • Inchi: 1S/C23H26N2O5S/c1-17-2-4-18(5-3-17)10-13-31(27,28)25-11-8-20(9-12-25)23(26)24-15-19-6-7-21-22(14-19)30-16-29-21/h2-7,10,13-14,20H,8-9,11-12,15-16H2,1H3,(H,24,26)
    • InChI Key: LXUKIWMYODZADJ-UHFFFAOYSA-N
    • SMILES: N1(S(C=CC2=CC=C(C)C=C2)(=O)=O)CCC(C(NCC2=CC=C3OCOC3=C2)=O)CC1

Computed Properties

  • Exact Mass: 442.15624311g/mol
  • Monoisotopic Mass: 442.15624311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • pka: 14.85±0.20(Predicted)

4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605907-0.05g
N-[(1,3-dioxaindan-5-yl)methyl]-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide
924717-25-9 95.0%
0.05g
$212.0 2025-03-20

4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- Related Literature

Additional information on 4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]-

Comprehensive Overview of 4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- (CAS No. 924717-25-9)

The compound 4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- (CAS No. 924717-25-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a piperidinecarboxamide core with a benzodioxole moiety and a vinylsulfonyl group, making it a subject of interest in pharmaceutical and biochemical research. This compound's potential applications span drug discovery, enzyme inhibition studies, and targeted therapy development, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatile biological activities. The presence of the vinylsulfonyl group in this molecule suggests potential reactivity as a Michael acceptor, a feature increasingly explored in covalent drug design. Researchers investigating kinase inhibitors or protease-targeting molecules may find this compound particularly relevant, as these areas represent hot topics in contemporary drug development pipelines.

The benzodioxole component of this molecule contributes to its potential pharmacokinetic properties, possibly enhancing blood-brain barrier penetration – a crucial factor in central nervous system (CNS) drug development. This characteristic aligns with current pharmaceutical industry focus on neurotherapeutics and CNS disorders, addressing widespread health concerns like neurodegenerative conditions. The compound's structural features may offer insights into designing novel small molecule therapeutics with improved bioavailability and target specificity.

From a synthetic chemistry perspective, the 4-Piperidinecarboxamide scaffold presents interesting challenges and opportunities for structure-activity relationship (SAR) studies. Medicinal chemists exploring heterocyclic compounds or privileged structures in drug design frequently encounter similar frameworks. The compound's CAS registry (No. 924717-25-9) ensures precise identification in chemical databases, facilitating literature searches and patent investigations for researchers worldwide.

Analytical characterization of this compound would typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis – methodologies that represent standard practice in modern pharmaceutical analysis. The growing emphasis on quality by design (QbD) in drug development makes thorough compound characterization increasingly important, connecting this molecule to broader industry trends in regulatory compliance and manufacturing standards.

While specific biological data for this compound may require further investigation, its structural features suggest potential interactions with various biological targets. The scientific literature contains numerous examples of structurally related compounds exhibiting activity against enzyme families or receptor systems, making this molecule a potentially valuable addition to screening libraries for drug discovery programs.

The compound's stability profile and physicochemical properties would be crucial considerations for formulation scientists. Current trends in drug delivery systems and pharmaceutical technology emphasize the importance of understanding such characteristics early in development cycles. This aligns with the pharmaceutical industry's shift toward computational prediction of drug-like properties before extensive laboratory work.

In the context of green chemistry initiatives, the synthetic route to this compound would warrant evaluation for atom economy and environmental impact. The pharmaceutical sector's increasing focus on sustainable synthesis methods makes this aspect particularly relevant to contemporary research priorities and regulatory expectations.

Patent landscape analysis reveals that compounds with similar structural motifs have been investigated for various applications, though specific claims regarding this exact molecule may require detailed examination. Intellectual property considerations form a critical component of modern pharmaceutical research strategies, especially in competitive therapeutic areas.

As the field of medicinal chemistry continues to evolve, compounds like 4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- serve as valuable tools for understanding molecular interactions and developing new therapeutic approaches. Its unique combination of functional groups offers multiple vectors for chemical modification, supporting the current paradigm of structure-based drug design and fragment-based screening methodologies.

Future research directions might explore this compound's potential in combinatorial chemistry libraries or as a starting point for lead optimization programs. The growing importance of polypharmacology in drug discovery suggests that molecules with multiple potential interaction sites, like this one, may become increasingly valuable in addressing complex disease mechanisms.

From a safety assessment perspective, proper handling and characterization would follow standard laboratory protocols for research chemicals. The compound's structural features don't immediately suggest any special handling requirements beyond those typical for organic compounds in research settings, though appropriate risk assessment should always precede experimental work.

The commercial availability and synthesis scalability of this compound would influence its potential for broader research applications. Current trends toward custom synthesis and contract research services make specialized compounds increasingly accessible to academic and industrial researchers alike, facilitating investigations into novel chemical entities like this one.

In conclusion, 4-Piperidinecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-1-[[2-(4-methylphenyl)ethenyl]sulfonyl]- (CAS No. 924717-25-9) represents an interesting case study in modern pharmaceutical chemistry, combining multiple structural elements of contemporary interest. Its potential research applications span multiple domains, from basic chemical biology to applied drug discovery, making it a compound worthy of attention in specialized research contexts.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.